Magnesium titanium(4+) chloride (1/1/6)

• CAS No.: 64176-69-8
• Molecular Formula: Cl6MgTi
• Molecular Weight: 284.9 g/mol
• IUPAC Name: magnesium;titanium(4+);hexachloride
• InChI: InChI=1S/6ClH.Mg.Ti/h6*1H;;/q;;;;;;+2;+4/p-6
• InChI Key: STFVDQZWTZJIHE-UHFFFAOYSA-H
• Canonical SMILES: [Mg+2].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Ti+4]

Description

Magnesium titanium(4+) chloride (1/1/6) is a chemical compound that consists of magnesium, titanium, and chloride ions

Preparation Methods

Synthetic Routes and Reaction Conditions: Magnesium titanium(4+) chloride can be synthesized through the reaction of titanium(IV) chloride with magnesium. The reaction is typically carried out in an inert atmosphere to prevent unwanted side reactions. The balanced chemical equation for this reaction is:

$$\text{TiCl}_4 + 2\text{Mg} \rightarrow \text{Ti} + 2\text{MgCl}_2$$TiCl4​+2Mg→Ti+2MgCl2​